Cas no 2170636-77-6 ((2-Bromo-2-fluoro-cyclopropyl)-methanol)

• Product Name: (2-Bromo-2-fluoro-cyclopropyl)-methanol
• CAS No: 2170636-77-6
• MF: C₄H₆BrFO
• MW: 168.992244243622
• CID: 6620973
• Update Time: 2026-03-11

(2-Bromo-2-fluoro-cyclopropyl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-2-fluoro-cyclopropyl)-methanol

• Inchi： 1S/C4H6BrFO/c5-4(6)1-3(4)2-7/h3,7H,1-2H2
• InChI Key： RMIJOFCTBPXXNJ-UHFFFAOYSA-N
• SMILES： C1(CO)CC1(Br)F

Experimental Properties

• Density: 1.81±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 166.5±10.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on (2-Bromo-2-fluoro-cyclopropyl)-methanol

Comprehensive Analysis of (2-Bromo-2-fluoro-cyclopropyl)-methanol (CAS No. 2170636-77-6)

The compound (2-Bromo-2-fluoro-cyclopropyl)-methanol (CAS No. 2170636-77-6) is a highly specialized cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo-fluoro substitution and the hydroxymethyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and probe compounds for studying enzyme mechanisms.

In recent years, the demand for fluorinated cyclopropane derivatives has surged, driven by their applications in drug discovery. The presence of both bromine and fluorine atoms in (2-Bromo-2-fluoro-cyclopropyl)-methanol enhances its reactivity, enabling selective transformations such as Suzuki couplings or nucleophilic substitutions. This versatility aligns with the growing trend of late-stage functionalization in medicinal chemistry, where modular building blocks like this compound streamline the synthesis of complex molecules.

From an industrial perspective, CAS 2170636-77-6 is gaining attention as a high-value intermediate for agrochemicals. The cyclopropyl ring is a common motif in pesticides and herbicides due to its metabolic stability. When combined with the fluoro and bromo groups, this compound offers unique modes of action against resistant pests, addressing the global challenge of crop protection sustainability. Companies are actively patenting derivatives of this scaffold, reflecting its commercial potential.

Analytical characterization of (2-Bromo-2-fluoro-cyclopropyl)-methanol reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show characteristic coupling patterns between the cyclopropyl protons and halogen atoms, while mass spectrometry confirms its molecular weight (C4H6BrFO). These properties are critical for quality control in GMP-compliant synthesis, a topic frequently searched by process chemists optimizing production routes.

Environmental and safety profiles of CAS 2170636-77-6 are also under scrutiny. While not classified as hazardous under current regulations, its brominated structure warrants careful handling to prevent unwanted polymerization. This aligns with the pharmaceutical industry's focus on green chemistry principles, where users often search for eco-friendly halogenation methods or biodegradable intermediates.

The synthetic accessibility of (2-Bromo-2-fluoro-cyclopropyl)-methanol from commodity chemicals like allyl alcohol via halocyclopropanation makes it cost-effective for scale-up. Recent publications highlight its use in stereoselective synthesis, particularly for creating chiral auxiliaries—a hot topic in asymmetric catalysis forums. Computational studies further predict its utility in designing enzyme mimics, leveraging the electronegativity contrast between bromine and fluorine.

Market intelligence indicates rising procurement inquiries for 2170636-77-6 from contract research organizations (CROs). This trend correlates with increased investment in fragment-based drug design, where small, rigid scaffolds like this cyclopropane derivative serve as ideal starting points. Suppliers should note the importance of batch-to-batch consistency in NMR purity (>98%), a key purchasing criterion for academic and industrial buyers.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, given its reactive bromomethyl moiety. As the scientific community prioritizes undruggable targets, such versatile building blocks will remain in high demand, making CAS 2170636-77-6 a compound to watch in next-generation therapeutics development.